![molecular formula C14H23NO4 B6239495 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid CAS No. 2727954-96-1](/img/no-structure.png)
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid
Overview
Description
1-[(Tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid (TBCA) is a unique synthetic small-molecule compound with a wide range of potential applications in the field of pharmaceuticals, biochemistry, and biotechnology. TBCA is an aliphatic, non-aromatic, spiro-cyclic compound that contains an amide group and a carboxylic acid group. It is a highly versatile compound, due to its ability to undergo a range of reactions, including condensation reactions, nucleophilic additions, and cyclization reactions. As a result, TBCA has been used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules.
Mechanism of Action
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is a highly versatile compound, due to its ability to undergo a range of reactions, including condensation reactions, nucleophilic additions, and cyclization reactions. As a result, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules. The mechanism of action of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is largely dependent on the type of reaction it undergoes. For example, in condensation reactions, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid can act as a nucleophile, attacking the electrophilic carbon of an electrophilic substrate. In nucleophilic addition reactions, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid can act as an electrophile, accepting electrons from a nucleophile. In cyclization reactions, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid can act as a nucleophile, attacking the electrophilic carbon of an electrophilic substrate.
Biochemical and Physiological Effects
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been studied for its potential biochemical and physiological effects. It has been shown to modulate the activity of several enzymes, including cytochrome P450, cytochrome b5, and nitric oxide synthase. In addition, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been shown to inhibit the activity of several proteins, including cyclooxygenases, lipoxygenases, and calcium-dependent phospholipases. Furthermore, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been shown to have anti-inflammatory, anti-oxidant, and anti-bacterial properties.
Advantages and Limitations for Lab Experiments
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has several advantages and limitations for lab experiments. One of the major advantages of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is its versatility, as it can be used in a variety of reactions, including condensation reactions, nucleophilic additions, and cyclization reactions. Furthermore, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is a highly stable compound, and can be stored for long periods of time without significant degradation. However, one limitation of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is that it is a relatively expensive compound, making it difficult to use in large-scale experiments.
Future Directions
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has a wide range of potential applications in the field of pharmaceuticals, biochemistry, and biotechnology. In the future, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid could be used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules. In addition, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid could be used in the development of new drugs, as well as in the development of new methods for drug delivery, such as nanotechnology-based drug delivery systems. Furthermore, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid could be used in the development of new methods for targeting specific proteins or enzymes, such as inhibitors, activators, and modulators of protein function. Finally, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid could be used in the development of new methods for diagnosing and treating diseases, such as cancer and other diseases.
Synthesis Methods
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid is synthesized through a series of steps, beginning with the reaction of tert-butyl chloride with 2-azaspiro[3.5]nonane-2-carboxylic acid. This reaction results in the formation of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid, which is then purified and isolated. The purified product is then subjected to a catalytic hydrogenation reaction, which results in the formation of 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid.
Scientific Research Applications
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been widely used in scientific research, particularly in the fields of biochemistry, biotechnology, and pharmaceuticals. It has been used as a starting material for the synthesis of a variety of compounds, including peptides, drugs, and other small molecules. In addition, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been used in the synthesis of a variety of compounds, including drugs, peptides, and other small molecules. For example, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been used in the synthesis of a variety of peptide-based drugs, such as peptide hormones, peptide antibiotics, and peptide antifungals. In addition, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid has been used in the synthesis of a variety of small molecules, such as inhibitors, activators, and modulators of protein function.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid involves the protection of the amine group, followed by the formation of the spirocyclic ring and subsequent deprotection of the amine group to yield the final product.", "Starting Materials": [ "2-aminononane", "tert-butyl chloroformate", "triethylamine", "methanol", "acetic acid", "sodium bicarbonate", "diethyl ether", "hydrochloric acid", "sodium hydroxide", "water" ], "Reaction": [ "Protection of the amine group: 2-aminononane is reacted with tert-butyl chloroformate and triethylamine in methanol to yield the tert-butoxycarbonyl (Boc) protected amine.", "Formation of the spirocyclic ring: The Boc-protected amine is reacted with acetic acid and sodium bicarbonate in diethyl ether to form the spirocyclic ring.", "Deprotection of the amine group: The Boc group is removed by treatment with hydrochloric acid in diethyl ether, followed by neutralization with sodium hydroxide and extraction with water to yield the final product, 1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid." ] } | |
CAS RN |
2727954-96-1 |
Product Name |
1-[(tert-butoxy)carbonyl]-1-azaspiro[3.5]nonane-2-carboxylic acid |
Molecular Formula |
C14H23NO4 |
Molecular Weight |
269.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
